Cas no 19781-81-8 (4-Heptyn-2-ol)

• Product Name: 4-Heptyn-2-ol
• CAS No: 19781-81-8
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD00041588
• CID: 88125
• PubChem ID: 87570857
• Update Time: 2025-10-30

4-Heptyn-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Heptyn-2-ol
• Methyl 2-pentynyl carbinol
• hept-4-yn-2-ol
• CXVIEBMEWKSONY-UHFFFAOYSA
• EINECS 243-309-8
• Ai3-37217
• H0458
• CXVIEBMEWKSONY-UHFFFAOYSA-
• FT-0618581
• NS00047676
• 19781-81-8
• InChI=1/C7H12O/c1-3-4-5-6-7(2)8/h7-8H,3,6H2,1-2H3
• AKOS015841755
• D90879
• CS-0324057
• AS-56579
• SCHEMBL487731
• MFCD00041588
• 4-Heptyn-2-ol, AldrichCPR
• DTXSID50941570
• CXVIEBMEWKSONY-UHFFFAOYSA-N

• MDL： MFCD00041588
• Inchi： 1S/C7H12O/c1-3-4-5-6-7(2)8/h7-8H,3,6H2,1-2H3
• InChI Key： CXVIEBMEWKSONY-UHFFFAOYSA-N
• SMILES： OC(C)CC#CCC
• BRN： 2232633

Computed Properties

• Exact Mass: 112.08900
• Monoisotopic Mass: 112.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0,88 g/cm3
• Melting Point: -20.62°C (estimate)
• Boiling Point: 68°C/14mmHg(lit.)
• Flash Point: 62°C
• Refractive Index: 1.4515
• PSA: 20.23000
• LogP: 1.17070
• Sensitiveness: Sensitive to heat
• Solubility: Not determined

4-Heptyn-2-ol Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Heptyn-2-ol

Introduction to 4-Heptyn-2-ol (CAS No. 19781-81-8)

4-Heptyn-2-ol, with the chemical abstracts service (CAS) number 19781-81-8, is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its alkyne functional group and hydroxyl group, which confer it with distinct reactivity and solubility properties.

The molecular formula of 4-Heptyn-2-ol is C₇H₁₂O, and its molecular weight is approximately 112.17 g/mol. The compound exists as a colorless liquid at room temperature and has a boiling point of around 150°C. Its structural features make it an attractive starting material for a wide range of synthetic transformations, particularly those involving click chemistry and other copper-catalyzed reactions.

In the realm of pharmaceutical research, 4-Heptyn-2-ol has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of prodrugs and drug delivery systems. For instance, the alkyne functionality can be utilized in bioorthogonal click reactions to conjugate therapeutic agents to targeting moieties or to functionalize nanoparticles for enhanced cellular uptake. This approach has been particularly useful in cancer therapy, where precise targeting and controlled release of drugs can significantly improve treatment outcomes.

Beyond pharmaceutical applications, 4-Heptyn-2-ol has found utility in materials science. Its ability to undergo efficient coupling reactions makes it a valuable monomer for the synthesis of functional polymers. These polymers can be tailored for specific applications, such as coatings, adhesives, and electronic materials. The hydroxyl group in 4-Heptyn-2-ol provides additional reactivity, allowing for further modification and cross-linking to enhance material properties.

In the context of chemical synthesis, 4-Heptyn-2-ol serves as a key intermediate in the preparation of complex organic molecules. Its reactivity with various nucleophiles and electrophiles enables the construction of intricate molecular architectures. For example, it can be used in the synthesis of natural products, fine chemicals, and advanced materials. The versatility of this compound is further highlighted by its compatibility with different synthetic strategies, including transition-metal-catalyzed reactions and radical processes.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the biodegradability and ecotoxicity of 4-Heptyn-2-ol have shown that it exhibits favorable environmental profiles under certain conditions. However, ongoing research is necessary to fully understand its long-term effects on ecosystems and human health. This information is crucial for ensuring the sustainable use of this compound in industrial processes.

In conclusion, 4-Heptyn-2-ol (CAS No. 19781-81-8) is a multifaceted compound with a wide array of applications across different scientific disciplines. Its unique chemical properties make it an indispensable tool in pharmaceutical research, materials science, and chemical synthesis. As research continues to uncover new possibilities for this compound, its importance is likely to grow further in the coming years.